Cas no 101038-63-5 (Ethyl 4-(pyrrolidin-1-yl)benzoate)
101038-63-5 structure
Product Name:Ethyl 4-(pyrrolidin-1-yl)benzoate
CAS No:101038-63-5
MF:C13H17NO2
MW:219.279583692551
CID:124439
PubChem ID:773371
Update Time:2024-11-04
Ethyl 4-(pyrrolidin-1-yl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-(pyrrolidin-1-yl)benzoate
- 4-Pyrrolidin-1-yl-benzoic acid ethyl ester
- ABT263
- Benzoic acid, 4-(1-pyrrolidinyl)-, ethyl ester
- ethyl 4-pyrrolidin-1-ylbenzoate
- ethyl 4-(pyrrolidine-1-yl)benzoate
- ethyl 4-pyrrolidinobenzoate
- ethyl p-(pyrrolidino)benzoate
- pyrrolidinobenzoic acid ethylester
- RARECHEM AL BI 1489
- Ethyl 4-(1-Pyrrolidinyl)Benzoate
- MFCD01552913
- SR-01000310447-1
- DTXSID70354426
- FT-0737846
- AKOS000509972
- CS-0339947
- HMS1557N07
- BEA03863
- Oprea1_629201
- SR-01000310447
- METHYL4-CHLORO-5,8-DIFLUORO-QUINOLINE-2-CARBOXYLATE
- 101038-63-5
- RKJDCQVVECOVJR-UHFFFAOYSA-N
- Oprea1_723946
- TimTec1_008389
- SCHEMBL3898465
- 4-pyrrolidin-1-ylbenzoic acid ethyl ester
- BAS 01217122
- STK722055
- DB-058553
-
- Inchi: 1S/C13H17NO2/c1-2-16-13(15)11-5-7-12(8-6-11)14-9-3-4-10-14/h5-8H,2-4,9-10H2,1H3
- InChI Key: RKJDCQVVECOVJR-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=CC(=CC=1)N1CCCC1)=O
Computed Properties
- Exact Mass: 219.12600
- Monoisotopic Mass: 219.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 29.54000
- LogP: 2.52850
Ethyl 4-(pyrrolidin-1-yl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A109007176-1g |
Ethyl 4-(pyrrolidin-1-yl)benzoate |
101038-63-5 | 95% | 1g |
$690.80 | 2023-09-04 | |
| Chemenu | CM158409-1g |
ethyl 4-(pyrrolidin-1-yl)benzoate |
101038-63-5 | 95% | 1g |
$729 | 2021-08-05 | |
| Chemenu | CM158409-1g |
ethyl 4-(pyrrolidin-1-yl)benzoate |
101038-63-5 | 95% | 1g |
$603 | 2023-03-07 | |
| A2B Chem LLC | AA04447-1g |
Ethyl 4-(pyrrolidin-1-yl)benzoate |
101038-63-5 | 97% | 1g |
$993.00 | 2024-04-20 | |
| A2B Chem LLC | AA04447-5g |
Ethyl 4-(pyrrolidin-1-yl)benzoate |
101038-63-5 | 97% | 5g |
$2523.00 | 2024-04-20 | |
| abcr | AB570266-1g |
4-Pyrrolidin-1-yl-benzoic acid ethyl ester, 97%; . |
101038-63-5 | 97% | 1g |
€1285.20 | 2025-04-22 |
Ethyl 4-(pyrrolidin-1-yl)benzoate Related Literature
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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